Cas no 62663-65-4 (2-Cyclohexen-1-one, 3-hydroxy-5-(1-methylethyl)-2-(1-oxobutyl)-)

• Product Name: 2-Cyclohexen-1-one, 3-hydroxy-5-(1-methylethyl)-2-(1-oxobutyl)-
• CAS No: 62663-65-4
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 436172
• PubChem ID: 21720693
• Update Time: 2025-04-19

2-Cyclohexen-1-one, 3-hydroxy-5-(1-methylethyl)-2-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 3-hydroxy-5-(1-methylethyl)-2-(1-oxobutyl)-
• 2-(1-hydroxybutylidene)-5-propan-2-ylcyclohexane-1,3-dione
• 62663-65-4
• DTXSID40617338
• 2-(1-Hydroxybutylidene)-5-(propan-2-yl)cyclohexane-1,3-dione

• Inchi： 1S/C13H20O3/c1-4-5-10(14)13-11(15)6-9(8(2)3)7-12(13)16/h8-9,14H,4-7H2,1-3H3/b13-10-
• InChI Key： BKTZYLLPTORZCC-RAXLEYEMSA-N
• SMILES： O=C1/C(=C(\CCC)/O)/C(CC(C1)C(C)C)=O

Computed Properties

• Exact Mass: 224.1413
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37